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Compound of Interest

Tetraphenylantimony(V)
Compound Name:
methoxide

Cat. No. B088660

For Researchers, Scientists, and Drug Development Professionals

Disclaimer

Direct applications of Tetraphenylantimony(V) methoxide in materials science are not
extensively documented in publicly available literature. The following application notes and
protocols are based on the known chemical properties of this compound and the established
applications of analogous organoantimony(V) compounds. These are intended to serve as a
starting point for research and exploration.

Introduction

Tetraphenylantimony(V) methoxide, with the chemical formula (CeHs)aSbOCHs3, is an
organoantimony compound featuring a central antimony atom in the +5 oxidation state. While
specific material science applications are not widely reported, its structure and the reactivity of
related tetraarylstibonium compounds suggest potential utility in catalysis and polymer science.
Organoantimony(V) compounds are known for their Lewis acidic nature and catalytic activity in
various organic transformations.

Chemical and Physical Properties
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A summary of the known properties of Tetraphenylantimony(V) methoxide is presented in
Table 1.

Property Value Reference
CAS Number 14090-94-9 [11[2]
Molecular Formula C25H230Sb [1]
Molecular Weight 461.21 g/mol [3]
Appearance White powder [1]

Melting Point 202-218 °C [3]

Solubilit Limited data available. Likely
olubili
Y soluble in organic solvents.

H302 (Harmful if swallowed),
H332 (Harmful if inhaled),

Hazard Statements ) o ] [1]
H411 (Toxic to aquatic life with

long lasting effects)

Potential Applications in Materials Science

Based on the reactivity of similar organoantimony(V) compounds, Tetraphenylantimony(V)
methoxide could be investigated for the following applications:

Catalyst in Polymerization Reactions

Tetraarylstibonium salts have been shown to catalyze cycloaddition reactions.[4] This suggests
that Tetraphenylantimony(V) methoxide could potentially act as a catalyst or co-catalyst in
the synthesis of specialized polymers.

» Ring-Opening Polymerization: The Lewis acidic antimony center could facilitate the ring-
opening of cyclic monomers like epoxides, lactones, or carbonates to produce polyesters
and polyethers.

o Cationic Polymerization: It may initiate the cationic polymerization of vinyl monomers.
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Precursor for Antimony-Containing Materials

Tetraphenylantimony(V) methoxide could serve as a precursor for the synthesis of antimony-
based materials, such as antimony oxides or mixed-metal oxides, which have applications in
electronics, flame retardants, and catalysis. Thermal decomposition or hydrolysis of the
methoxide could provide a route to these inorganic materials.

Lewis Acid Catalyst in Organic Synthesis for Materials
Monomers

Organoantimony(V) compounds are known to catalyze various organic reactions.[4] This
catalytic activity can be harnessed for the synthesis of monomers or functional molecules used
in materials science. Potential catalytic applications include:

« Etherification and Esterification Reactions: The methoxide group can participate in exchange
reactions, and the Lewis acidic antimony can activate substrates.

¢ Aldehyde Transformations: Catalyzing the formation of symmetric ethers or a,3-unsaturated
aldehydes from various aldehydes.[4]

Experimental Protocols

The following are proposed experimental protocols based on analogous reactions and should
be adapted and optimized for specific research needs.

Synthesis of Tetraphenylantimony(V) Methoxide

This protocol is adapted from the synthesis of other tetraarylstibonium alkoxides.[5]

Materials:

Tetraphenylantimony(V) bromide

Sodium methoxide

Methanol (anhydrous)

Toluene (anhydrous)
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o Standard Schlenk line and glassware
Procedure:

e In a Schlenk flask under an inert atmosphere (e.g., argon or nitrogen), dissolve
Tetraphenylantimony(V) bromide (1 equivalent) in anhydrous toluene.

e In a separate flask, prepare a solution of sodium methoxide (1.1 equivalents) in anhydrous
methanol.

e Slowly add the sodium methoxide solution to the stirred solution of Tetraphenylantimony(V)
bromide at room temperature.

o A white precipitate of sodium bromide will form.
« Stir the reaction mixture at room temperature for 4-6 hours.
o Filter the reaction mixture under inert atmosphere to remove the sodium bromide precipitate.

+ Remove the solvent from the filtrate under reduced pressure to yield the crude
Tetraphenylantimony(V) methoxide.

e The product can be further purified by recrystallization from a suitable solvent system (e.g.,
toluene/hexane).

Characterization:
 NMR Spectroscopy (*H, 13C): To confirm the presence of phenyl and methoxy groups.
o FT-IR Spectroscopy: To identify characteristic vibrational modes.

» Elemental Analysis: To determine the elemental composition.

Protocol for Catalytic Ring-Opening Polymerization of &-
Caprolactone

Materials:
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e-Caprolactone (monomer)

Tetraphenylantimony(V) methoxide (catalyst)

Toluene (anhydrous, polymerization grade)

Standard polymerization glassware

Procedure:

Purify e-caprolactone by distillation over calcium hydride.

In a flame-dried Schlenk tube under an inert atmosphere, add e-caprolactone and anhydrous
toluene.

In a separate glovebox or under an inert atmosphere, prepare a stock solution of
Tetraphenylantimony(V) methoxide in anhydrous toluene.

Add the desired amount of the catalyst solution to the monomer solution to initiate the
polymerization. The monomer-to-catalyst ratio can be varied (e.g., 100:1, 200:1).

Maintain the reaction mixture at a constant temperature (e.g., 80-100 °C) with stirring.

Monitor the progress of the polymerization by taking aliquots at regular intervals and
analyzing them by *H NMR spectroscopy (disappearance of monomer peak) or GPC
(increase in molecular weight).

After the desired conversion is reached, quench the polymerization by adding a small
amount of methanol.

Precipitate the polymer by pouring the reaction mixture into a large volume of a non-solvent
(e.g., cold methanol or hexane).

Filter and dry the polymer in a vacuum oven.

Characterization of the Polymer:
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e Gel Permeation Chromatography (GPC): To determine the molecular weight and
polydispersity index (PDI).

 NMR Spectroscopy (*H, 13C): To confirm the polymer structure.

« Differential Scanning Calorimetry (DSC): To determine the melting point and glass transition
temperature.

Visualizations
Synthesis Workflow

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b088660?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Reactants

Tetraphenylantimony(V)
Bromide

Reaction in

Process Product

Remove NaBr Tetraphenylantimony(V)
Filtration Solvent Evaporation Recrystallization > Methoxide

A

\4

\ A

,—> Anhydrous Toluene/Methanol

Sodium Methoxide

(Ph)4Sh-OCH3

Regeneration

e e
—_—

Termination

\4

g-Caprolactone
(Monomer)

+ Monomer

Coordination of
Monomer to Sb

Nucleophilic Attack
by Methoxide

Chain Propagation + n(Monomer)

(e.g., with H20/MeOH)

Polycaprolactone

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b088660?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b088660?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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